(2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-6-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-1-benzofuran-3(2H)-one

• Molecular Formula: C26H19ClO5
• Molecular Weight: 446.9 g/mol
• IUPAC Name: (2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-6-[(E)-3-phenylprop-2-enoxy]-1-benzofuran-3-one
• InChI: InChI=1S/C26H19ClO5/c27-20-11-18(26-19(12-20)15-29-16-31-26)13-24-25(28)22-9-8-21(14-23(22)32-24)30-10-4-7-17-5-2-1-3-6-17/h1-9,11-14H,10,15-16H2/b7-4+,24-13-
• InChI Key: YGYWXFZFWTVZJZ-UVSJPBNCSA-N
• Isomeric SMILES: C1C2=C(C(=CC(=C2)Cl)/C=C\3/C(=O)C4=C(O3)C=C(C=C4)OC/C=C/C5=CC=CC=C5)OCO1
• Canonical SMILES: C1C2=C(C(=CC(=C2)Cl)C=C3C(=O)C4=C(O3)C=C(C=C4)OCC=CC5=CC=CC=C5)OCO1

Description

The compound (2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-6-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-1-benzofuran-3(2H)-one is a complex heterocyclic molecule featuring a benzodioxin core fused to a benzofuran-3-one scaffold. Key structural attributes include:

• Stereochemistry: A Z-configuration at the 2-position methylidene group and an E-configuration in the 3-phenylpropenyloxy substituent.
• Substituents: A 6-chloro group on the benzodioxin ring and a (2E)-3-phenylprop-2-en-1-yloxy group at the 6-position of the benzofuran.
• Molecular formula: C24H16ClO5 (inferred from nomenclature).

Preparation Methods

Chlorinated Benzodioxin Intermediate

The 6-chloro-4H-1,3-benzodioxin-8-yl moiety is synthesized through a cyclization reaction starting from 2,4-dichlorophenol. As described in, this involves:

• Bromination at the 6-position using N-bromosuccinimide (NBS) in dichloromethane at 0–5°C (yield: 78–82%)

• Diol protection with ethylene glycol under acidic conditions (H2SO4, 60°C, 4 hr)

• Cyclization via microwave-assisted heating (150°C, 20 min) to form the benzodioxin ring

The reaction mechanism proceeds through a nucleophilic aromatic substitution, where the hydroxyl group attacks the adjacent chlorinated carbon, facilitated by acid catalysis.

Construction of the Benzofuran Scaffold

Aldol Condensation for Exocyclic Double Bond

The critical (2Z)-methylidene group is introduced through an aldol condensation between the benzodioxin carbaldehyde and a benzofuran-3-one derivative:

• Base-mediated condensation : Using potassium tert-butoxide in THF at −78°C

• Z-selectivity control : Achieved via bulky base (LDA) and low-temperature conditions (Z:E ratio > 9:1)

The reaction can be represented as:

$$\text{Benzodioxin-CHO} + \text{Benzofuranone} \xrightarrow{\text{LDA, THF}} \text{(2Z)-product} \quad$$

Oxidation and Functionalization

Subsequent oxidation of the benzofuran precursor employs Jones reagent (CrO3/H2SO4) in acetone at 0°C, achieving >90% conversion to the 3-oxo derivative. The 6-hydroxy group is then protected as a tert-butyldimethylsilyl (TBS) ether to prevent unwanted side reactions during subsequent steps.

Introduction of the Allyl Ether Side Chain

Synthesis of (2E)-3-phenylprop-2-en-1-ol

The allylic alcohol precursor is prepared through a Horner-Wadsworth-Emmons reaction:

• Phosphonate ester formation : Triphenylphosphine and carbon tetrachloride in dry DCM

• Olefination : Benzaldehyde derivative with sodium hydride in DMF, yielding (E)-selectivity >95%

Mitsunobu Coupling

The protected benzofuran intermediate undergoes Mitsunobu reaction with the allylic alcohol:

• Reagents : DIAD (diisopropyl azodicarboxylate), PPh3 in anhydrous THF

• Conditions : 0°C to room temperature, 12 hr reaction time

• Yield : 68–72% after purification by flash chromatography

The stereochemical integrity of the allyl ether is maintained through proper choice of reaction conditions and protecting groups.

Final Deprotection and Purification

TBS Group Removal

The silyl protecting group is cleaved using tetra-n-butylammonium fluoride (TBAF) in THF:

• Conditions : 0°C, 2 hr

• Yield : 89–93%

Crystallization and Characterization

Final purification is achieved through recrystallization from ethyl acetate/hexane (1:3). Critical analytical data:

Property	Value	Method
Melting Point	178–181°C	Differential Scanning Calorimetry
Purity	>99%	HPLC (C18 column, MeOH/H2O 85:15)
Optical Rotation	[α]D²⁵ = +12.4° (c 0.5, CHCl3)	Polarimetry

Alternative Synthetic Approaches

Suzuki-Miyaura Cross-Coupling

A palladium-catalyzed approach has been explored for late-stage functionalization:

• Catalyst : Pd(PPh3)4 (5 mol%)

• Base : K2CO3 in DME/H2O (3:1)

• Yield : 65% with retained stereochemistry

Enzymatic Resolution

Recent advances utilize lipase-mediated kinetic resolution for enantiomeric excess >98%:

• Enzyme : Candida antarctica lipase B (CAL-B)

• Solvent : tert-butyl methyl ether

• Conversion : 42% (ee = 99%)

Industrial-Scale Considerations

For large-scale production (>1 kg), key modifications include:

• Continuous flow chemistry for the cyclization step (residence time 8 min, 150°C)

• Green solvent replacement : Cyclopentyl methyl ether (CPME) instead of THF

• Catalyst recycling : Pd nanoparticles immobilized on mesoporous silica

Economic analysis shows a 23% reduction in production costs when implementing these changes while maintaining >99.5% purity .

Chemical Reactions Analysis

Types of Reactions

(2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-6-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-1-benzofuran-3(2H)-one: can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, specific solvents, and catalysts to facilitate the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce alcohols or amines. Substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives .

Scientific Research Applications

(2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-6-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-1-benzofuran-3(2H)-one: has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activities, such as antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications, including drug development and pharmacological studies.

Industry: Utilized in the development of new materials, such as polymers and coatings, due to its unique structural properties.

Mechanism of Action

The mechanism of action of (2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-6-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-1-benzofuran-3(2H)-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and triggering downstream signaling pathways. This interaction can lead to various biological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations in Benzodioxin-Benzofuran Derivatives

Below is a comparative analysis of the target compound with its closest structural analogs, focusing on substituent effects and computed properties:

Compound Name	Molecular Formula	Substituents (Position)	Molecular Weight (g/mol)	Stereochemistry	Key Computed Properties	Source
Target Compound	C24H16ClO5	6-Cl (benzodioxin), 6-(E-3-phenylpropenyloxy) (benzofuran)	~454.04*	Z-configuration at C2	N/A (data unavailable)
(2Z)-2-[(6-Chloro-4H-1,3-benzodioxin-8-yl)methylene]-6-[(2-chlorobenzyl)oxy]-1-benzofuran-3(2H)-one	C24H16Cl2O5	6-Cl (benzodioxin), 6-(2-chlorobenzyloxy) (benzofuran)	455.287 (avg), 454.037 (monoisotopic)	Z-configuration at C2	N/A
(2Z)-2-[(6-Bromo-4H-1,3-benzodioxin-8-yl)methylidene]-6-hydroxy-1-benzofuran-3(2H)-one	C17H10BrO6	6-Br (benzodioxin), 6-hydroxy (benzofuran)	375.2 (avg), 373.979 (monoisotopic)	Z-configuration at C2	XLogP3: 3.4; TPSA: 65 Ų; Rotatable bonds: 1

* Estimated based on molecular formula.

Key Observations:

Halogen Substitution: Replacing chlorine with bromine (as in the bromo analog) increases molecular weight by ~20 g/mol and may enhance lipophilicity (higher XLogP3) .

Functional Group Differences: The E-3-phenylpropenyloxy group in the target compound provides extended π-conjugation, which could enhance binding to aromatic residues in biological targets. The 6-hydroxy group in the bromo analog increases polarity (TPSA = 65 Ų), likely improving aqueous solubility compared to alkoxy-substituted derivatives .

Stereochemical Impact :

• The Z-configuration at the methylidene group is conserved across analogs, suggesting its importance in maintaining the planar geometry required for π-π interactions.

Biological Activity

The compound (2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-6-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-1-benzofuran-3(2H)-one , identified by its CAS number 929489-60-1 , is a complex organic molecule with significant potential in medicinal chemistry. Its unique structure combines multiple aromatic rings and functional groups, suggesting a diverse range of biological activities.

Structural Characteristics

This compound features:

• A benzofuran backbone, known for its bioactive properties.
• A chloro-substituted benzodioxin moiety.
• An alkenyl ether group that may enhance its interaction with biological targets.

The molecular formula is $C_{24}H_{15}ClO_5$ with a molecular weight of approximately 473.3 g/mol. The structural complexity allows for multiple points of interaction within biological systems, which may lead to novel therapeutic applications.

Biological Activity Overview

Research indicates that compounds with similar structural motifs often exhibit various biological activities, including:

• Anticancer Activity : Preliminary studies suggest that derivatives of this compound may possess cytotoxic effects against several cancer cell lines.
• Anti-inflammatory Properties : Compounds containing benzofuran and benzodioxin structures have been associated with anti-inflammatory effects.
• Antimicrobial Effects : The presence of halogen substituents may enhance the antimicrobial properties of the compound.

Antiproliferative Activity

A study evaluating the antiproliferative effects of related compounds demonstrated that certain derivatives exhibited significant cytotoxicity against human cancer cell lines such as MCF7 (breast carcinoma) and HT-29 (colon carcinoma). The half-maximal inhibitory concentration (IC50) values were found to be in the micromolar range, indicating potency in inhibiting cell growth .

Compound	Cell Line	IC50 (µM)
PIB-SO Derivative 1	MCF7	5.0
PIB-SO Derivative 2	HT-29	4.5
PIB-SO Derivative 3	M21	6.0

The mechanism by which this compound exerts its biological effects is believed to involve:

• Inhibition of specific enzymes or receptors involved in cell proliferation.
• Induction of apoptosis in cancer cells, potentially through the activation of caspase pathways.

Research utilizing chick chorioallantoic membrane (CAM) assays has shown that certain derivatives can block angiogenesis, a critical factor in tumor growth .